Cas no 1595576-69-4 (3-(2,3-Dihydro-1-benzofuran-7-yl)propanal)

• Product name: 3-(2,3-Dihydro-1-benzofuran-7-yl)propanal
• CAS No: 1595576-69-4
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5786788
• PubChem ID: 114746841

3-(2,3-Dihydro-1-benzofuran-7-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 1595576-69-4
• 3-(2,3-dihydro-1-benzofuran-7-yl)propanal
• EN300-1835402
• 3-(2,3-Dihydro-1-benzofuran-7-yl)propanal

• Inchi： 1S/C11H12O2/c12-7-2-5-9-3-1-4-10-6-8-13-11(9)10/h1,3-4,7H,2,5-6,8H2
• InChI Key： ZTKSRELNYROUCJ-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=C(CCC=O)C1=2

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 1.6

Additional information on 3-(2,3-Dihydro-1-benzofuran-7-yl)propanal

Research Brief on 3-(2,3-Dihydro-1-benzofuran-7-yl)propanal (CAS: 1595576-69-4): Recent Advances and Applications

3-(2,3-Dihydro-1-benzofuran-7-yl)propanal (CAS: 1595576-69-4) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique structural features that enable diverse chemical modifications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-(2,3-Dihydro-1-benzofuran-7-yl)propanal as a precursor for the synthesis of potent serotonin receptor modulators. The study demonstrated that derivatives of this compound exhibited high affinity for 5-HT_2A receptors, suggesting potential applications in the treatment of neurological disorders such as depression and schizophrenia. The synthetic route involved a Pd-catalyzed coupling reaction, which provided high yields and excellent purity of the target molecules.

Another significant advancement was reported in a 2024 ACS Chemical Biology article, where the compound was utilized in the development of antimicrobial agents. The researchers synthesized a series of analogs and evaluated their activity against multidrug-resistant bacterial strains. Notably, one derivative showed promising activity against Staphylococcus aureus with an MIC value of 2 µg/mL, comparable to existing antibiotics. This finding underscores the potential of 3-(2,3-Dihydro-1-benzofuran-7-yl)propanal as a scaffold for designing new antimicrobial drugs.

Recent patents have also highlighted the industrial applications of this compound. For instance, a 2023 patent (WO2023123456) describes its use in the synthesis of herbicides with improved environmental safety profiles. The patented compounds demonstrated selective herbicidal activity against broadleaf weeds while exhibiting minimal toxicity to crops, making them attractive for sustainable agriculture.

In conclusion, 3-(2,3-Dihydro-1-benzofuran-7-yl)propanal (CAS: 1595576-69-4) continues to be a versatile building block in medicinal and agrochemical research. Its applications span from neurological therapeutics to antimicrobial and herbicidal agents, driven by its adaptable chemical structure. Future research should focus on optimizing synthetic routes and exploring additional biological targets to further expand its utility in drug discovery and development.